1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane

• IUPAC Name: 1-(bromomethyl)-1-(1,1-difluoroethyl)cyclobutane
• InChI: InChI=1S/C7H11BrF2/c1-6(9,10)7(5-8)3-2-4-7/h2-5H2,1H3
• InChI Key: IUEQDWMXGHNEKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCC1)CBr)(F)F
• Molecular Formula: C7H11BrF2
• Molecular Weight: 213.06 g/mol

Description

1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane is a cyclobutane-based compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is used extensively in various research studies, including medicinal chemistry, pharmacology, and organic chemistry. In

Scientific Research Applications

Structural Diversity and Bioactivities

Cyclobutane derivatives, including those derived from [2 + 2]-cycloaddition reactions, showcase a broad spectrum of structural diversity and have been identified in various natural products. These compounds are significant due to their unique cyclobutane cores, which contribute to diverse biological effects and present synthetic challenges and opportunities for biomimetic syntheses. The study by Yang et al. (2022) emphasizes the structural diversity of cyclobutane-containing molecules and explores their biomimetic synthesis, highlighting their potential in further phytochemistry research and drug discovery (Yang et al., 2022).

Synthesis and Biological Activities of Cyclobutane-Containing Alkaloids

Research on cyclobutane-containing alkaloids, sourced from terrestrial and marine organisms, reveals more than 60 biologically active compounds with antimicrobial, antibacterial, and antitumor activities. Sergeiko et al. (2008) review the structures, synthesis, origins, and biological activities of these alkaloids, alongside predictions of new applications. This underscores the significance of cyclobutane structures in medicinal chemistry and drug development (Sergeiko et al., 2008).

Environmental and Technological Applications

Cyclobutane derivatives also find applications beyond the pharmaceutical field, including their role in environmental sciences and material technology. For instance, the exploration of organic solvents for extracting drugs from biological specimens demonstrates the versatility of cyclobutane-related compounds in analytical chemistry and toxicology (Siek, 1978). Such studies contribute to our understanding of chemical interactions and offer insights into developing more efficient extraction and purification methods (Siek, 1978).